Cas no 3874-33-7 (Cytidine,5'-deoxy-5'-fluoro- (6CI,7CI,8CI,9CI))

• Product Name: Cytidine,5'-deoxy-5'-fluoro- (6CI,7CI,8CI,9CI)
• CAS No: 3874-33-7
• MF: C₉H₁₂FN₃O₄
• MW: 245.207685470581
• CID: 323463
• PubChem ID: 351993
• Update Time: 2025-04-19

Cytidine,5'-deoxy-5'-fluoro- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[5-(fluoromethyl)-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one
• Cytidine,5'-deoxy-5'-fluoro- (6CI,7CI,8CI,9CI)
• 5'-DEOXY-5-FLUOROCYTISINE
• 5'-Fluor-5'-desoxy-cytidin
• 5'-fluoro-5'-deoxy-cytidine
• 3874-33-7
• NSC524309
• DTXSID40326130
• NSC-524309
• SCHEMBL6673360
• 4-amino-1-(5-(fluoromethyl)-3,4-dihydroxytetrahydrofuran-2-yl)pyrimidin-2(1H)-one

• Inchi： 1S/C9H12FN3O4/c10-3-4-6(14)7(15)8(17-4)13-2-1-5(11)12-9(13)16/h1-2,4,6-8,14-15H,3H2,(H2,11,12,16)
• InChI Key： OVPXKFCFXHIHBR-UHFFFAOYSA-N
• SMILES： FCC1C(C(C(N2C(N=C(C=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 245.08100
• Monoisotopic Mass: 245.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 496.1°Cat760mmHg
• Flash Point: 253.9°C
• Refractive Index: 1.697
• PSA: 110.60000
• LogP: -1.00460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides 5'-deoxyribonucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues 5'-deoxyribonucleosides